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Compound of Interest

Compound Name: Periplocoside N

Cat. No.: B15382733 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

distinct biological profiles of two pregnane glycosides from Periploca sepium.

Periplocoside N and Periplocoside A are both pregnane glycoside natural products isolated

from the root bark of Periploca sepium, a plant used in traditional medicine. While structurally

related, current research highlights their distinct and divergent biological activities.

Periplocoside A has been investigated for its immunomodulatory and hepatoprotective

properties in mammalian systems, whereas Periplocoside N is primarily recognized for its

insecticidal effects. This guide provides a comparative overview of their known biological

activities, supported by available experimental data, to aid researchers in understanding their

potential therapeutic and practical applications.
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Property Periplocoside N Periplocoside A

Chemical Structure Pregnane glycoside

Pregnane hexasaccharide with

a unique seven-membered

formyl acetal bridged

orthoester (FABO) motif.

Source
Root powder and root bark of

Periploca sepium Bge.[1]

Root bark of Periploca sepium

Bge.[1][2]

Molecular Formula C36H56O13 C55H86O23

Molecular Weight 696.8 g/mol 1123.2 g/mol

Known Activities Insecticidal.[1]
Immunosuppressive,

Hepatoprotective.[1][3]

Comparative Biological Activities
The primary biological activities reported for Periplocoside N and Periplocoside A are

fundamentally different, directing their potential applications toward distinct fields.

Periplocoside N is a potent insecticidal agent, while Periplocoside A demonstrates significant

immunomodulatory and hepatoprotective effects in mammalian models.

Periplocoside N: Insecticidal Activity
Periplocoside N has been identified as an insecticidal compound, particularly effective against

the red imported fire ant (Solenopsis invicta) and the oriental armyworm (Mythimna separata).

[4] The mechanism of its insecticidal action is thought to involve the disruption of the midgut

epithelial cells of the affected insects.
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Target Insect
Species

Metric Value Reference

Red Imported Fire Ant

(worker)
LD50 116.62 mg/L [5]

Mythimna separata

(3rd instar)
LC50

Weak activity (> 20

mg/mL at 24h)
[4]

Note: While Periplocoside N showed activity against the red imported fire ant, its activity

against Mythimna separata was found to be weak in the cited study, with other periplocosides

like P and T showing more potent effects.

Periplocoside A: Immunosuppressive and
Hepatoprotective Activities
Periplocoside A has shown notable efficacy in modulating the immune response and protecting

the liver from inflammatory damage in preclinical models. Its activities are primarily linked to the

regulation of T-cell and Natural Killer T (NKT) cell functions.

Immunosuppressive Activity: Amelioration of Experimental Autoimmune Encephalomyelitis

(EAE)

In a mouse model of multiple sclerosis (EAE), oral administration of Periplocoside A

significantly reduced the incidence and severity of the disease.[3] This effect is attributed to its

ability to inhibit the differentiation and function of Th17 cells, a key player in autoimmune

inflammation.
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Parameter
Vehicle
Control

Periplocoside
A (25 mg/kg)

Periplocoside
A (50 mg/kg)

Reference

Mean Clinical

Score
3.5 2.0 1.5 [1]

Disease

Incidence
100% 60% 40% [1]

MOG-specific IL-

17 (pg/mL)
~1200 ~600 ~400 [1]

Hepatoprotective Activity: Prevention of Concanavalin A-Induced Hepatitis

Periplocoside A demonstrated a significant protective effect in a mouse model of autoimmune

hepatitis induced by Concanavalin A (ConA).[1] This protection is linked to the inhibition of

inflammatory cytokine production by NKT cells.

Quantitative Data: Effect of Periplocoside A on ConA-Induced Hepatitis

Parameter Control ConA + Vehicle
ConA +
Periplocoside
A (10 mg/kg)

Reference

Serum ALT (U/L) <50 ~2500 ~500 [1]

Serum IFN-γ

(ng/mL)
<0.1 ~15 ~5 [1]

Serum IL-4

(ng/mL)
<0.1 ~1.2 ~0.4 [1]

Signaling Pathways and Mechanisms of Action
The distinct biological activities of Periplocoside N and Periplocoside A are a consequence of

their interactions with different molecular targets and signaling pathways.

Periplocoside N: Proposed Insecticidal Mechanism
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The insecticidal action of periplocosides is generally attributed to damage to the midgut of

insects. While the specific molecular targets of Periplocoside N are not fully elucidated,

related compounds like Periplocoside P and T have been shown to inhibit V-ATPase in the

brush border membrane vesicles of Mythimna separata, leading to a disruption of ion transport

and gut paralysis.

Periplocoside N Insect Midgut Epithelial CellsIngestion V-ATPaseTargets Disruption of
Ion Gradient

Inhibition Gut Paralysis
and Cell Death

Leads to

Click to download full resolution via product page

Caption: Proposed insecticidal mechanism of Periplocosides.

Periplocoside A: Immunomodulatory and
Hepatoprotective Mechanisms
Periplocoside A exerts its effects on the mammalian immune system by targeting specific

signaling cascades in T-cells and NKT cells.

Inhibition of Th17 Cell Differentiation: Periplocoside A inhibits the differentiation of naïve CD4+

T cells into pathogenic Th17 cells by downregulating the expression of the master transcription

factor RORγt and the subsequent production of IL-17.[3]
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(e.g., TGF-β, IL-6)

Th17 Cell IL-17 Production Autoimmune
Inflammation

Periplocoside A

Inhibits

NKT Cell

Activation
(e.g., via α-GalCer or anti-CD3)

IFN-γ and IL-4
Production

Autoimmune
Hepatitis

Periplocoside A

Inhibits

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15382733?utm_src=pdf-body
https://www.benchchem.com/product/b15382733?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/19597527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15382733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Periplocoside N
serial dilutions

Collect worker ants

Topical application of
compound to ants

Incubate and observe
mortality over 72h

Calculate LD50 using
probit analysis

End

 

Start

Isolate naïve CD4+ T-cells
from mouse spleen

Culture cells with anti-CD3/CD28
and Th17 polarizing cytokines

Add Periplocoside A at
varying concentrations

Incubate for 3-5 days

Analyze Th17 population by
flow cytometry and RORγt expression

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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